Cas no 751431-26-2 (1,3-Pentadien-2-ol, 4-methoxy-, (Z)- (9CI))

• Product name: 1,3-Pentadien-2-ol, 4-methoxy-, (Z)- (9CI)
• CAS No: 751431-26-2
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 561632

1,3-Pentadien-2-ol, 4-methoxy-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentadien-2-ol, 4-methoxy-, (Z)- (9CI)
• 1,3-Pentadien-2-ol,4-methoxy-, (3Z)-

• Inchi： 1S/C6H10O2/c1-5(7)4-6(2)8-3/h4,7H,1H2,2-3H3/b6-4-
• InChI Key： PTAWWCFLDPJFAT-XQRVVYSFSA-N
• SMILES： C=C(O)/C=C(\OC)/C

Computed Properties

• Exact Mass: 114.068
• Monoisotopic Mass: 114.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2